Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C9H14N2 B1427389 6,6-Dimethyl-4,5,6,7-tetrahydro-1H-indazole CAS No. 1309788-49-5

6,6-Dimethyl-4,5,6,7-tetrahydro-1H-indazole

Cat. No. B1427389
CAS RN: 1309788-49-5
M. Wt: 150.22 g/mol
InChI Key: XQGNCGWYJNMRTK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08658646B2

Procedure details

To a solution of 2-[1-hydroxy-meth-(Z)-ylidene]-5,5-dimethyl-cyclohexanone (1.64 g, 10.6 mmol) in MeOH (10 mL) was added hydrazine (0.33 mL, 10.6 mmol) dropwise. The exothermic reaction was controlled by intermitant use of an ice bath. The yellow reaction mixture was stirred at room temperature for 30 min then concentrated. The residue was dissolved in CH2Cl2 and washed with water. The organic layer was dried over MgSO4 and concentrated to afford 1.53 g (96%) of 6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazole as a yellow solid. 1H NMR (CDCl3, 300 MHz): δ (ppm) 7.32 (s, 1H), 2.55 (t, J=6.4 Hz, 2H), 2.44 (s, 2H), 1.53 (t, J=6.4 Hz, 2H), 1.01 (s, 6H).
Name
2-[1-hydroxy-meth-(Z)-ylidene]-5,5-dimethyl-cyclohexanone
Quantity
1.64 g
Type
reactant
Reaction Step One
Name
hydrazine
Quantity
0.33 mL
Type
reactant
Reaction Step One
Name
MeOH
Quantity
10 mL
Type
solvent
Reaction Step One
Name
6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazole
Yield
96%

Identifiers

REACTION_CXSMILES
O/[CH:2]=[C:3]1\[C:4](=O)[CH2:5][C:6]([CH3:10])([CH3:9])[CH2:7][CH2:8]\1.[NH2:12][NH2:13]>CO>[CH3:9][C:6]1([CH3:10])[CH2:5][C:4]2[NH:13][N:12]=[CH:2][C:3]=2[CH2:8][CH2:7]1

Inputs

Step One
Name
2-[1-hydroxy-meth-(Z)-ylidene]-5,5-dimethyl-cyclohexanone
Quantity
1.64 g
Type
reactant
Smiles
O\C=C\1/C(CC(CC1)(C)C)=O
Name
hydrazine
Quantity
0.33 mL
Type
reactant
Smiles
NN
Name
MeOH
Quantity
10 mL
Type
solvent
Smiles
CO

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The yellow reaction mixture was stirred at room temperature for 30 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The exothermic reaction
CUSTOM
Type
CUSTOM
Details
was controlled by intermitant use of an ice bath
CONCENTRATION
Type
CONCENTRATION
Details
then concentrated
DISSOLUTION
Type
DISSOLUTION
Details
The residue was dissolved in CH2Cl2
WASH
Type
WASH
Details
washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over MgSO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 30 min
Name
6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazole
Type
product
Smiles
CC1(CCC=2C=NNC2C1)C
Measurements
Type Value Analysis
AMOUNT: MASS 1.53 g
YIELD: PERCENTYIELD 96%
YIELD: CALCULATEDPERCENTYIELD 96.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.